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Compound of Interest

Compound Name: 3-Hydroxy Bromazepam-d4

Cat. No.: B15295784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and analytical
applications of the 3-Hydroxy Bromazepam-d4 reference standard. This deuterated analog of
a primary Bromazepam metabolite is a critical tool in pharmacokinetic, metabolic, and
toxicological studies, offering high precision and accuracy in quantitative analyses.

Chemical and Physical Properties

3-Hydroxy Bromazepam-d4 is a stable-labeled internal standard essential for mass
spectrometry-based quantification of 3-Hydroxy Bromazepam. The introduction of four
deuterium atoms on the pyridinyl ring provides a distinct mass shift, enabling clear
differentiation from the unlabeled analyte while maintaining nearly identical chemical and
physical behaviors.

Table 1: Core Properties of 3-Hydroxy Bromazepam-d4
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Property Value Source

7-bromo-3-hydroxy-5-(pyridin-
Chemical Name 2-yl-d4)-1,3-dihydro-2H-1,4- N/A

benzodiazepin-2-one

3-Hydroxybromazepam-D4

Synonyms (oyridyl-D4)
CAS Number 1246819-39-5
Molecular Formula C14HeD4BrNsO2
Molecular Weight 336.18 g/mol

Typically supplied as a solution
Appearance ) o N/A
in methanol or acetonitrile

Soluble in methanol and
N acetonitrile. Information on
Solubility o ] N/A
solubility in other organic

solvents is limited.

Storage Conditions -20°C for long-term storage. N/A

Note: Specific physical properties such as melting point and boiling point for the solid form of 3-
Hydroxy Bromazepam-d4 are not readily available in the public domain, as it is most
commonly supplied and used in a solution format. For the non-deuterated form, Bromazepam,
the melting point is reported to be approximately 237-238.5°C (with decomposition)[1].

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of the reference
standard. While specific spectra for 3-Hydroxy Bromazepam-d4 are not widely published,
data for the non-deuterated analog, 3-Hydroxybromazepam, provide a basis for expected
spectral characteristics. The mass spectrum will exhibit a +4 m/z shift compared to the
unlabeled compound.

Table 2: Spectroscopic Data for 3-Hydroxybromazepam (Non-deuterated)
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Spectroscopic Technique Key Data and Observations

Molecular Weight: 332.15 g/mol . The mass

Mass Spectrometry (Electron lonization) spectrum can be viewed on the NIST WebBook.

[2]

Spectra available in spectral databases such as
1H NMR
SpectraBase.[3]

Spectra available in spectral databases such as
13C NMR
SpectraBase.[3]

Synthesis and Isotopic Labeling

The synthesis of 3-Hydroxy Bromazepam-d4 involves the introduction of deuterium atoms
onto the pyridine ring of a suitable precursor. While a specific, detailed synthesis protocol for
this exact molecule is not publicly available, a general approach for deuterating
benzodiazepine derivatives has been described. This often involves a deuterium exchange
reaction on an activated precursor molecule. For instance, a method for the synthesis of 3-
deuterated diazepam and nordiazepam 4-oxides has been reported, which utilizes a keto-enol
tautomerism in deuterated alkaline methanol for deuterium exchange[4]. A similar principle
could be adapted for the synthesis of deuterated Bromazepam derivatives.

The logical workflow for a potential synthesis is outlined below.
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Potential Synthesis Workflow for 3-Hydroxy Bromazepam-d4

Precursor Synthesis Deuteration Hydroxylation & Purification

Deuterjum Exchange} ) "
Bromazepam wEEeEE Deuter(a;)e/ﬂ d?[:;ﬂha:)epam Oxdation y..| 3. Hydroxylation }—P{ Purification (e.g., HPLC) }—P{ 3-Hydroxy Bromazepam-d4
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Bioanalytical Workflow using 3-Hydroxy Bromazepam-d4

Sample Preparation

Biological Sample
(e.g., Plasma, Urine)

Spike with

3-Hydroxy Bromazepam-d4 (IS)

Sample Extraction
(e.g., SPE, LLE)

Analytical

LC-MS/MS Analysis

Quantification of Analyte
using IS ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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